Cas no 54989-33-2 (9H-Carbazol-9-ol)

• Product Name: 9H-Carbazol-9-ol
• CAS No: 54989-33-2
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD02178385
• CID: 56678
• PubChem ID: 12982912
• Update Time: 2025-06-13

9H-Carbazol-9-ol Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazol-9-ol
• 4 HYDROXY 9(H)CARBAZOLE4-HYDROXYCARBAZOLE9H-CARBAZOL-4-OL4-hydroxy carbonzole4-hydroxy-9-(H)-Carbazol]
• 9H-Carbazol-4-ol
• 4-HYDROXYCARBAZOLE
• 54989-33-2
• 9-hydroxycarbazole
• SCHEMBL1408789
• 4 HYDROXY 9(H)CARBAZOLE
• 4-hydroxy carbonzole
• 4-hydroxy-9-(H)-Carbazol]
• 9H-Carbazole, 9-hydroxy-
• 9H-CARBAZOLE

• MDL： MFCD02178385
• Inchi： 1S/C12H9NO/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,14H
• InChI Key： PWERSDAXNCUOIB-UHFFFAOYSA-N
• SMILES： ON1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.362
• Melting Point: 169-173 ºC
• Boiling Point: 431.4°C at 760 mmHg
• Flash Point: 214.7 °C
• PSA: 25.16
• pka: 13.43±0.58(Predicted)

9H-Carbazol-9-ol Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C